2-[(7-methyl-4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide

• IUPAC Name: 2-[(7-methyl-4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide
• InChI: InChI=1S/C24H23N5O2S3/c1-3-11-29-22(31)19-16-10-9-14(2)12-17(16)33-21(19)27-24(29)32-13-18(30)25-23-26-20(28-34-23)15-7-5-4-6-8-15/h3-8,14H,1,9-13H2,2H3,(H,25,26,28,30)
• InChI Key: WGVMFPFQNRPXCF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)NC4=NC(=NS4)C5=CC=CC=C5)CC=C
• Molecular Formula: C24H23N5O2S3
• Molecular Weight: 509.7 g/mol

Description

2-[(7-methyl-4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C24H23N5O2S3 and its molecular weight is 509.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Screening

Compounds with benzothiazole and pyrimidine structures, such as the one mentioned, are synthesized through specific reactions involving aromatic amines, dimethyl formamide, and sodium sulphide, or through reactions with Vilsmeier-Haack reagent. These compounds are then screened for anti-inflammatory and anti-bacterial activities, indicating their potential as therapeutic leads for new drug candidates (Kale and Mene, 2013).

Pharmacological Properties

The pharmacological properties of derivatives of benzothiazole, 1,3-4-oxadiazole, and 1,3,4-thiadiazole have been extensively studied. These compounds are synthesized from amino-substituted oxadiazoles and benzothiazoles with ethyl cyanoacetate, leading to cyanoacetamide derivatives that exhibit analgesic and anti-inflammatory activities. The pharmacological screening results highlight their potential for further development as medical treatments (Santagati et al., 1994).

Antitumor and Antibacterial Agents

Novel analogs of pyrrolo[2,3-d]pyrimidines have been synthesized as potential inhibitors of thymidylate synthase (TS) and have shown promise as antitumor and/or antibacterial agents. These compounds have been evaluated against various strains and have demonstrated significant inhibitory effects, underscoring their potential utility in developing new treatments for cancer and bacterial infections (Gangjee et al., 1996).

Anti-Inflammatory and CNS Depressant Activities

The synthesis of novel derivatives, such as 3-amino-2-mercapto-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-ones, and their evaluation for anti-inflammatory, CNS depressant, and antimicrobial activities have revealed promising biological activities. These findings suggest the potential for the development of new therapeutic agents based on these structures (Ashalatha et al., 2007).